N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[5-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C20H27N5O5S2/c1-24(2)32(28,29)16-9-7-15(8-10-16)19(27)21-13-17-22-23-20(30-17)31-14-18(26)25-11-5-3-4-6-12-25/h7-10H,3-6,11-14H2,1-2H3,(H,21,27)
• InChI Key: HSBWFNFKXGQDII-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)N3CCCCCC3
• Molecular Formula: C20H27N5O5S2
• Molecular Weight: 481.6 g/mol

Description

N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H27N5O5S2 and its molecular weight is 481.59. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-(azepan-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Studies have explored the synthesis and characterization of compounds containing oxadiazole, thiazole, and benzamide moieties, which are known for their potential biological activities. The synthesis of novel compounds, including those with 1,3,4-oxadiazole and thiadiazole groups, often aims at exploring anticancer, antimicrobial, and other biological activities. For instance, the synthesis of new dimethyl-benzo-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives has been reported, with some compounds showing promising anticancer activities (Abu‐Hashem & Aly, 2017). Additionally, the design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been evaluated for their anticancer activity, with several derivatives showing higher activities than reference drugs (Ravinaik et al., 2021).

Biological Activities

The incorporation of oxadiazole, thiazole, and benzamide groups into compounds has been a focal point for developing new pharmacologically active molecules. For instance, the antimicrobial screening of thiazole-based 1,3,4-oxadiazoles heterocycles has revealed significant antibacterial and antifungal activities against a range of pathogens (Desai et al., 2016). Similarly, compounds with these moieties have been investigated for their nematocidal activity, with some showing promising results against Bursaphelenchus xylophilus, suggesting their potential as lead compounds for nematicide development (Liu et al., 2022).